2-[3-({3-Nitrobenzylidene}amino)-4-methylphenyl]-4-methyl-1,3-benzoxazole

• Molecular Formula: C22H17N3O3
• Molecular Weight: 371.4 g/mol
• IUPAC Name: N-[2-methyl-5-(4-methyl-1,3-benzoxazol-2-yl)phenyl]-1-(3-nitrophenyl)methanimine
• InChI: InChI=1S/C22H17N3O3/c1-14-9-10-17(22-24-21-15(2)5-3-8-20(21)28-22)12-19(14)23-13-16-6-4-7-18(11-16)25(26)27/h3-13H,1-2H3
• InChI Key: FTSRKUHYXOBTOT-UHFFFAOYSA-N
• SMILES: CC1=C2C(=CC=C1)OC(=N2)C3=CC(=C(C=C3)C)N=CC4=CC(=CC=C4)[N+](=O)[O-]

Description

2-[3-({3-Nitrobenzylidene}amino)-4-methylphenyl]-4-methyl-1,3-benzoxazole, also known as NBMPR, is a chemical compound that has been widely used in scientific research for its ability to inhibit nucleoside transporters.

Mechanism of Action

2-[3-({3-Nitrobenzylidene}amino)-4-methylphenyl]-4-methyl-1,3-benzoxazole inhibits nucleoside transporters by binding to the transporter protein and blocking the transport of nucleosides into cells. This results in the accumulation of nucleosides outside the cell, which leads to increased cytotoxicity of nucleoside analogs and improved efficacy of chemotherapy.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including inhibition of nucleoside transporters, increased cytotoxicity of nucleoside analogs, and improved efficacy of chemotherapy. This compound has also been shown to have anti-inflammatory effects and may have potential therapeutic applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

The use of 2-[3-({3-Nitrobenzylidene}amino)-4-methylphenyl]-4-methyl-1,3-benzoxazole in lab experiments has several advantages, including its well-established synthesis method and its ability to enhance the efficacy of chemotherapy in cancer treatment. However, this compound has several limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action and potential therapeutic applications.

Future Directions

There are several future directions for research on 2-[3-({3-Nitrobenzylidene}amino)-4-methylphenyl]-4-methyl-1,3-benzoxazole, including the development of more potent and selective nucleoside transporter inhibitors, the investigation of its potential therapeutic applications in the treatment of inflammatory diseases, and the exploration of its use in combination with other chemotherapeutic agents to improve treatment efficacy. Further research is also needed to fully understand the mechanism of action of this compound and its potential toxicity.

Synthesis Methods

The synthesis of 2-[3-({3-Nitrobenzylidene}amino)-4-methylphenyl]-4-methyl-1,3-benzoxazole involves several steps, including the condensation of 3-nitrobenzaldehyde with 4-methyl-o-phenylenediamine to form the Schiff base intermediate. This intermediate is then reacted with 4-methyl-2-hydroxybenzaldehyde to form the final product, this compound. The synthesis method has been well-established in the literature and has been used in numerous studies.

Scientific Research Applications

2-[3-({3-Nitrobenzylidene}amino)-4-methylphenyl]-4-methyl-1,3-benzoxazole has been widely used in scientific research for its ability to inhibit nucleoside transporters. Nucleoside transporters are responsible for the uptake of nucleosides and nucleoside analogs into cells, which are essential for DNA synthesis and cell proliferation. Inhibition of nucleoside transporters by this compound has been shown to enhance the cytotoxicity of nucleoside analogs and improve the efficacy of chemotherapy in cancer treatment.